N-(3-ethoxypropyl)-3,5-dimethoxybenzamide

• Molecular Formula: C14H21NO4
• Molecular Weight: 267.32 g/mol
• IUPAC Name: N-(3-ethoxypropyl)-3,5-dimethoxybenzamide
• InChI: InChI=1S/C14H21NO4/c1-4-19-7-5-6-15-14(16)11-8-12(17-2)10-13(9-11)18-3/h8-10H,4-7H2,1-3H3,(H,15,16)
• InChI Key: IFOLWLXJNNZUIR-UHFFFAOYSA-N
• SMILES: CCOCCCNC(=O)C1=CC(=CC(=C1)OC)OC

Description

N-(3-ethoxypropyl)-3,5-dimethoxybenzamide, also known as ETH-LAD, is a synthetic compound that belongs to the lysergamide family. It is a potent hallucinogenic drug that is structurally similar to LSD. ETH-LAD was first synthesized in the 1970s, but it was not until recently that it gained popularity among the scientific community for its potential use in research.

Mechanism of Action

The mechanism of action of N-(3-ethoxypropyl)-3,5-dimethoxybenzamide is not fully understood, but it is believed to be similar to that of LSD and other hallucinogenic drugs. It is thought to work by binding to the serotonin 2A receptor, which is found in high concentrations in the prefrontal cortex and other areas of the brain. This binding is believed to alter neural activity in these areas, leading to the hallucinogenic effects of the drug.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(3-ethoxypropyl)-3,5-dimethoxybenzamide are similar to those of LSD and other hallucinogenic drugs. It has been shown to cause changes in perception, mood, and thought processes. It can also cause visual and auditory hallucinations, as well as changes in the perception of time and space. N-(3-ethoxypropyl)-3,5-dimethoxybenzamide has also been shown to increase heart rate and blood pressure, and it can cause nausea and vomiting in some individuals.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-ethoxypropyl)-3,5-dimethoxybenzamide in lab experiments is its high potency. It is believed to be more potent than LSD, which means that smaller doses can be used to achieve similar effects. This can be beneficial for researchers who are studying the effects of hallucinogenic drugs on neural activity and behavior in animal models. However, one limitation of using N-(3-ethoxypropyl)-3,5-dimethoxybenzamide in lab experiments is its limited availability. It is not widely available for purchase, which can make it difficult for researchers to obtain.

Future Directions

There are several future directions for research on N-(3-ethoxypropyl)-3,5-dimethoxybenzamide. One area of interest is its potential use in the treatment of mental health disorders such as depression and anxiety. It has been shown to have antidepressant and anxiolytic effects in animal models, and further research is needed to determine its potential as a therapeutic agent. Another area of interest is its potential use in the study of consciousness and the nature of subjective experience. N-(3-ethoxypropyl)-3,5-dimethoxybenzamide and other hallucinogenic drugs have been shown to alter consciousness in profound ways, and further research is needed to understand the underlying mechanisms of these effects.

Synthesis Methods

The synthesis of N-(3-ethoxypropyl)-3,5-dimethoxybenzamide involves several steps. The starting material is 3,5-dimethoxybenzaldehyde, which is reacted with ethyl acetoacetate to form a beta-ketoester. The beta-ketoester is then reduced to form a beta-hydroxyester, which is converted to the corresponding acid chloride. The acid chloride is then reacted with 3-ethoxypropylamine to form the final product, N-(3-ethoxypropyl)-3,5-dimethoxybenzamide.

Scientific Research Applications

N-(3-ethoxypropyl)-3,5-dimethoxybenzamide has been used in scientific research to study the effects of hallucinogenic drugs on the brain. It has been shown to have a high affinity for the serotonin 2A receptor, which is believed to be responsible for the hallucinogenic effects of LSD and other similar drugs. N-(3-ethoxypropyl)-3,5-dimethoxybenzamide has also been used to study the effects of hallucinogenic drugs on neural activity and behavior in animal models.